Cas no 904325-90-2 (2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene)

• Product Name: 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene
• CAS No: 904325-90-2
• MF: C₁₂H₇ClFNO₂
• MW: 251.640885591507
• MDL: MFCD20529499
• CID: 1954372
• PubChem ID: 56776792
• Update Time: 2025-07-19

2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-chloro-4-fluoro-4'-nitro-
• 2-chloro-1-fluoro-4-(4-nitrophenyl)benzene
• 904325-90-2
• MFCD20529499
• 3-Chloro-4-fluoro-4'-nitro-1,1'-biphenyl
• DTXSID80718398
• AKOS025295898
• CS-0211481
• BS-24853
• 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene

• MDL： MFCD20529499
• Inchi： 1S/C12H7ClFNO2/c13-11-7-9(3-6-12(11)14)8-1-4-10(5-2-8)15(16)17/h1-7H
• InChI Key： WWKOZBKPAFNDSX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC(=CC=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 251.01500
• Monoisotopic Mass: 251.0149343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 45.82000
• LogP: 4.57750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene

Recent Advances in the Study of 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene (CAS: 904325-90-2) in Chemical Biology and Pharmaceutical Research

2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene (CAS: 904325-90-2) is a fluorinated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This compound, characterized by the presence of chloro, fluoro, and nitro functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of research involving 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene is its role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into drug candidates can significantly enhance their binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR, which are implicated in tumor growth and angiogenesis. The study highlighted the compound's ability to improve pharmacokinetic properties, such as oral bioavailability and half-life, making it a promising candidate for further development.

In addition to its applications in oncology, 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene has been investigated for its potential in antimicrobial drug development. A recent preprint on bioRxiv reported that fluorinated analogs of this compound displayed broad-spectrum activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and efflux pump mechanisms. These findings suggest that further optimization of this scaffold could lead to the discovery of new antibiotics to address the growing threat of antimicrobial resistance.

Another notable advancement is the use of 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene in the design of PET (positron emission tomography) radiotracers. The incorporation of fluorine-18 isotopes into this scaffold has enabled the development of imaging agents for neurological disorders, such as Alzheimer's disease. A 2024 study in the journal ACS Chemical Neuroscience demonstrated that radiolabeled derivatives of this compound could effectively cross the blood-brain barrier and bind to amyloid plaques, providing a non-invasive method for early diagnosis and monitoring of disease progression. This application underscores the compound's versatility in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene derivatives. Recent efforts have focused on improving synthetic routes to enhance yield and purity, as reported in a 2023 Organic Process Research & Development article. The study introduced a novel catalytic system that reduced the number of steps required for synthesis while minimizing the generation of hazardous byproducts. Such advancements are critical for facilitating the transition of these compounds from the laboratory to clinical trials.

In conclusion, 2-Chloro-1-fluoro-4-(4-nitrophenyl)benzene (CAS: 904325-90-2) represents a valuable scaffold in modern drug discovery and chemical biology. Its applications span multiple therapeutic areas, including oncology, infectious diseases, and neurology, with ongoing research aimed at overcoming synthetic and pharmacological challenges. As the field continues to evolve, this compound is likely to play an increasingly important role in the development of next-generation pharmaceuticals and diagnostic tools.